1-(3-methyl-2-nitrobenzoyl)azepane

• IUPAC Name: azepan-1-yl-(3-methyl-2-nitrophenyl)methanone
• InChI: InChI=1S/C14H18N2O3/c1-11-7-6-8-12(13(11)16(18)19)14(17)15-9-4-2-3-5-10-15/h6-8H,2-5,9-10H2,1H3
• InChI Key: BLNKFUHNNRPOGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CCCCCC2)[N+](=O)[O-]
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

1-(3-methyl-2-nitrobenzoyl)azepane, also known as MNBA, is a chemical compound that belongs to the group of azepanes. It has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

1-(3-methyl-2-nitrobenzoyl)azepane is a small molecule that can interact with biological systems through non-covalent interactions. It has been shown to bind to specific proteins and enzymes, leading to changes in their activity. 1-(3-methyl-2-nitrobenzoyl)azepane can also interact with DNA and RNA, leading to changes in gene expression. The exact mechanism of action of 1-(3-methyl-2-nitrobenzoyl)azepane is still under investigation, but it is believed to involve a combination of hydrogen bonding, hydrophobic interactions, and electrostatic interactions.
Biochemical and Physiological Effects:
1-(3-methyl-2-nitrobenzoyl)azepane has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes, leading to changes in cellular processes. 1-(3-methyl-2-nitrobenzoyl)azepane has also been shown to induce apoptosis, or programmed cell death, in certain cell types. Additionally, 1-(3-methyl-2-nitrobenzoyl)azepane has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-(3-methyl-2-nitrobenzoyl)azepane has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes and interact with biological systems. It is also relatively stable and can be easily synthesized in large quantities. However, 1-(3-methyl-2-nitrobenzoyl)azepane also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood. Additionally, 1-(3-methyl-2-nitrobenzoyl)azepane may not be suitable for use in certain experimental systems, depending on the specific biological target being studied.

Future Directions

There are several potential future directions for research on 1-(3-methyl-2-nitrobenzoyl)azepane. One area of interest is in the development of 1-(3-methyl-2-nitrobenzoyl)azepane-based diagnostic tools for the detection of specific proteins or enzymes. 1-(3-methyl-2-nitrobenzoyl)azepane could also be used as a starting point for the development of new drugs targeting specific biological pathways. Additionally, further investigation into the mechanism of action of 1-(3-methyl-2-nitrobenzoyl)azepane could provide insight into the fundamental processes that govern biological systems.

Synthesis Methods

1-(3-methyl-2-nitrobenzoyl)azepane can be synthesized through a multistep process that involves the reaction of 3-methyl-2-nitrobenzoic acid with 1,6-diaminohexane. The reaction takes place in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through chromatography to obtain pure 1-(3-methyl-2-nitrobenzoyl)azepane.

Scientific Research Applications

1-(3-methyl-2-nitrobenzoyl)azepane has been widely used in scientific research due to its ability to interact with biological systems. It has been studied for its potential use in drug discovery, as well as in the development of new diagnostic tools. 1-(3-methyl-2-nitrobenzoyl)azepane has also been used as a probe to study protein-ligand interactions, as well as to investigate the role of specific enzymes in biological processes.